Cas no 261762-92-9 (2-Chloro-6-fluoro-3-methylphenylacetic acid)

2-Chloro-6-fluoro-3-methylphenylacetic acid structure
261762-92-9 structure
Product Name:2-Chloro-6-fluoro-3-methylphenylacetic acid
CAS No:261762-92-9
MF:C9H8ClFO2
MW:202.610025405884
MDL:MFCD01631365
CID:92600
PubChem ID:2773686
Update Time:2025-04-18

2-Chloro-6-fluoro-3-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-6-fluoro-3-methylphenylacetic acid
    • 6-Chloro-2-fluoro-3-methylphenylacetic acid
    • 2-(2-chloro-6-fluoro-3-methylphenyl)acetic acid
    • (2-chloro-6-fluoro-3-methylphenyl)acetic acid
    • IZLFHWYEGHXIRN-UHFFFAOYSA-N
    • 2-chloro-6-fluoro-3-methylphenylacetic acid, AldrichCPR
    • DTXSID50378640
    • PS-8182
    • CS-0313616
    • Benzeneacetic acid, 2-chloro-6-fluoro-3-methyl-
    • 2-Chloro-6-fluoro-3-methylphenylaceticacid
    • MFCD01631365
    • A22110
    • SCHEMBL3730371
    • 261762-92-9
    • AKOS005258438
    • DTXCID00329667
    • MDL: MFCD01631365
    • Inchi: 1S/C9H8ClFO2/c1-5-2-3-7(11)6(9(5)10)4-8(12)13/h2-3H,4H2,1H3,(H,12,13)
    • InChI Key: IZLFHWYEGHXIRN-UHFFFAOYSA-N
    • SMILES: ClC1C(C)=CC=C(C=1CC(=O)O)F

Computed Properties

  • Exact Mass: 202.02000
  • Monoisotopic Mass: 202.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3A^2
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 302.0±37.0 °C at 760 mmHg
  • Flash Point: 136.5±26.5 °C
  • Refractive Index: 1.543
  • PSA: 37.30000
  • LogP: 2.41460
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Chloro-6-fluoro-3-methylphenylacetic acid Security Information

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